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Compound Name: [Bromomethyl(ethoxy)phosphoryl]

oxyethane

Cat. No.: B1332122

Essential Safety and Handling Guide for 1-
[Bromomethyl(ethoxy)phosphoryl]Joxyethane

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for 1-
[Bromomethyl(ethoxy)phosphoryl]Joxyethane (CAS Number: 66197-72-6).[1] Given its
chemical structure as a halogenated organophosphate, this compound should be treated as
highly toxic and handled with extreme caution.[1][2] Organophosphates are known inhibitors of
acetylcholinesterase, an enzyme critical for nerve function, and exposure can lead to severe
health effects.[2]

Hazard Identification and Immediate Precautions

1-[Bromomethyl(ethoxy)phosphoryl]Joxyethane is classified as a halogenated heterocycle.
[1] While specific toxicity data for this compound is limited, related organophosphorus
compounds are known to be hazardous. Exposure can occur through inhalation, ingestion, and
dermal contact, with inhalation providing the quickest route for absorption.[3]

Symptoms of Exposure: Symptoms of organophosphate exposure can appear rapidly,
sometimes within minutes, but can also be delayed for up to 12 hours.[2][4] Be vigilant for the
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following signs:
o Mild: Headaches, nausea, dizziness, anxiety, and restlessness.[5]

o Moderate to Severe: Muscle tremors, confusion, excessive salivation, lacrimation (tearing),
urination, defecation, constricted pupils (miosis), sweating, and difficulty breathing.[6]

o Life-Threatening: Seizures, flaccid paralysis, increased bronchial secretions, and respiratory
failure.[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Dermal absorption is a common
route of pesticide poisoning.[7]
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PPE Category

Specification

Rationale

Hand Protection

Unlined, liquid-proof gloves
(e.g., neoprene, butyl, PVC, or
nitrile) extending up the

forearm.[8]

Prevents skin contact and
absorption. Lined gloves are to
be avoided as they can absorb

the chemical.[8]

Body Protection

Full-body, chemical-resistant
suit or coveralls made of or
coated with PVC, butyl, or
neoprene.[8] A chemical-
resistant apron should be worn
over coveralls when mixing or

pouring.

Minimizes skin exposure from

splashes or spills.

Eye and Face Protection

Chemical splash goggles and

a face shield.

Protects against accidental

splashes to the eyes and face.

Respiratory Protection

A NIOSH/MSHA-approved
respirator is essential.[7] For
this compound, a full-face air-
purifying respirator with
appropriate cartridges for
organic vapors and

particulates is recommended.

[9]

Prevents inhalation of vapors,
which is a primary route of

exposure.

Note: Always inspect PPE for damage before use and ensure a proper fit. Never use leather

gloves.[8]

Operational Plan: Handling and Synthesis

All work with 1-[Bromomethyl(ethoxy)phosphoryl]Joxyethane must be conducted in a

certified chemical fume hood with a high flow rate to ensure adequate ventilation.[9]

Experimental Workflow:
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Figure 1. Laboratory Workflow for Handling 1-[Bromomethyl(ethoxy)phosphoryl]loxyethane.
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Emergency Procedures

In case of exposure, immediate action is critical.

Exposure Route First Aid Measures

Immediately remove all contaminated clothing.
Skin Contact [4] Wash the affected area thoroughly with soap

and water.[4]

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, removing contact

lenses if present.[4][10]

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. If not

breathing, begin artificial respiration.[10]

Do NOT induce vomiting. If the person is

Ingestion ) ) ) )
conscious, rinse their mouth with water.[11]

In all cases of exposure, seek immediate medical attention. Provide the Safety Data Sheet (if
available) and any other relevant information to emergency medical personnel. The established
antidote protocol for organophosphate poisoning often includes the rapid administration of
atropine and an oxime, such as pralidoxime.[12]

Disposal Plan

All waste contaminated with 1-[Bromomethyl(ethoxy)phosphorylloxyethane is considered
hazardous waste.

¢ Solid Waste: Contaminated consumables (e.g., gloves, absorbent materials, paper towels)
must be placed in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents must be collected in a sealed,
labeled, and appropriate hazardous waste container. Do not pour any amount down the
drain.[13]
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« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste. Puncture or crush the container to prevent
reuse.[13]

o Disposal: All hazardous waste must be disposed of through a licensed hazardous waste
contractor.[14] Check with your institution's environmental health and safety department for
specific procedures and licensed contractors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
[Bromomethyl(ethoxy)phosphoryl]loxyethane]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1332122#personal-protective-equipment-for-
handling-1-bromomethyl-ethoxy-phosphoryl-oxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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